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Compound of Interest

Compound Name: Bmh-21

Cat. No.: B1684125 Get Quote

This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Bmh-21. The following procedural

guidance is designed to ensure safe handling, storage, and disposal of this compound.

Chemical and Physical Properties
Bmh-21 is a potent small molecule DNA intercalator that selectively inhibits RNA polymerase I

(Pol I) transcription, demonstrating significant anticancer activity.[1][2][3][4][5] It preferentially

binds to GC-rich sequences within ribosomal DNA (rDNA), leading to the degradation of the

RPA194 subunit of Pol I and subsequent nucleolar stress, without activating a DNA damage

response.[1][4][6][7][8][9]

Property Value Source

Chemical Name

N-[2-(dimethylamino)ethyl]-12-

oxo-12H-benzo[g]pyrido[2,1-

b]quinazoline-4-carboxamide

[6]

CAS Number 896705-16-1 [3][6]

Molecular Formula C₂₁H₂₀N₄O₂ [3][6]

Molecular Weight 360.41 g/mol [3]

Appearance Solid [5]
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Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal

safety when handling Bmh-21. The following table outlines the required PPE.

PPE Category Item Specification and Use

Hand Protection Disposable Gloves

Impermeable, chemical-

resistant nitrile gloves are

recommended.[10] Change

gloves when contaminated or if

integrity is compromised. Do

not reuse.[10]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Required to be worn at all

times in the laboratory to

protect against splashes.[10]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or aerosol generation.[10][11]

Body Protection Laboratory Coat

A flame-resistant lab coat must

be worn over personal clothing

at all times.[12] Solid-front

gowns are recommended for

procedures with a higher risk

of contamination.[10]

Respiratory Protection Not generally required

Use in a well-ventilated area. If

aerosols may be generated

and engineering controls are

not sufficient, a NIOSH-

approved respirator may be

necessary.[13]
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Engineering Controls: Handle Bmh-21 in a well-ventilated laboratory, preferably within a

chemical fume hood to minimize inhalation exposure.

Safe Handling Practices: Avoid contact with skin and eyes.[14] Do not eat, drink, or smoke in

areas where Bmh-21 is handled.[14] Wash hands thoroughly after handling.[14] Avoid

prolonged or repeated exposure.[14]

Storage:

Powder: Store at -20°C for up to 3 years.[3][5]

In Solvent: Store at -80°C for up to 2 years or -20°C for up to 1 year.[4]

General Storage Conditions: Keep container tightly closed in a dry and well-ventilated place.

Disposal Plan
Dispose of Bmh-21 and any contaminated materials in accordance with local, regional, and

national regulations for hazardous chemical waste.[14] Do not allow the substance to enter

sewers or surface water.[14]

Experimental Protocols
In Vitro Cell Viability Assay
This protocol is a general guideline for assessing the effect of Bmh-21 on cancer cell viability.

Materials:

U2OS osteosarcoma cells (or other cancer cell lines)[7]

DMEM supplemented with 15% fetal bovine serum[7]

Bmh-21 stock solution (dissolved in DMSO)[7]

96-well plates

WST-1 cell proliferation reagent[7]
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Humidified incubator at 37°C with 5% CO₂[7]

Procedure:

Culture U2OS cells in DMEM supplemented with 15% FBS in a humidified incubator.[7]

Seed the cells in 96-well plates at a density of 10,000 cells/well.[7]

Incubate the plates for 24 hours to allow for cell attachment.

Prepare serial dilutions of Bmh-21 in culture medium from the DMSO stock solution. The

final DMSO concentration should be kept constant across all wells.

Treat the cells with varying concentrations of Bmh-21 (e.g., up to 5 µM) in triplicate.[7]

Include a vehicle control (DMSO only).

Incubate the plates for 48 hours.[7]

Add WST-1 reagent to each well according to the manufacturer's instructions.

Incubate for 1-4 hours.

Measure the absorbance at the appropriate wavelength using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Solubility Data
Solvent Concentration Notes Source

DMSO
≥ 2 mg/mL (≥ 5.54

mM)

May require warming

in a 50°C water bath

and ultrasonication.

[7]

DMF 2 mg/mL [6]

Ethanol 0.2 mg/mL [6]

DMF:PBS (pH 7.2)

(1:3)
0.25 mg/mL [6]
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Mechanism of Action and Signaling Pathway
Bmh-21 acts as a DNA intercalator, binding to GC-rich regions of ribosomal DNA. This binding

event obstructs the progression of RNA Polymerase I (Pol I), leading to a stall in transcription.

[2][4][6] The stalled Pol I complex, specifically the RPA194 subunit, is then targeted for

proteasomal degradation.[1][7] This inhibition of rRNA synthesis induces nucleolar stress,

which can ultimately lead to the activation of p53 and apoptosis in cancer cells.[5]
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Caption: Bmh-21 mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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